2-(4-chlorophenyl)-1-[(3,4-dichlorobenzyl)oxy]-6-nitro-1H-1,3-benzimidazole

• IUPAC Name: 2-(4-chlorophenyl)-1-[(3,4-dichlorophenyl)methoxy]-6-nitrobenzimidazole
• InChI: InChI=1S/C20H12Cl3N3O3/c21-14-4-2-13(3-5-14)20-24-18-8-6-15(26(27)28)10-19(18)25(20)29-11-12-1-7-16(22)17(23)9-12/h1-10H,11H2
• InChI Key: AKAGKGBUAVSVIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(N2OCC4=CC(=C(C=C4)Cl)Cl)C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C20H12Cl3N3O3
• Molecular Weight: 448.7 g/mol

Description

Synthesis Analysis

The synthesis of 2-(4-Chlorophenyl)-1-[(3,4-dichlorobenzyl)oxy]-6-nitro-1H-1,3-benzimidazole derivatives involves several key steps, including the condensation of 4-chloro-o-Phenylenediamine with anthranilic acid in the presence of Polyphosphoric acid and different aryl aldehydes compounds with biphenyl tetrazole ring. This process highlights the chemical's complex synthesis pathway and the variety of methodologies applied in its production, focusing on the creation of benzimidazole derivatives with potential applications in various fields (Sharma, Kohli, & Sharma, 2010).

Scientific Research Applications

Antimicrobial and Anticancer Properties

Benzimidazole derivatives, including the compound , have been extensively studied for their bioactive properties. A comprehensive study designed and synthesized several benzimidazole derivatives, revealing their potent antibacterial properties, particularly against MSSA and MRSA strains. Some of these compounds also demonstrated significant cytotoxicity against various cancer cell lines, including HepG2, MDA-MB-231, MCF7, RMS, and C26, with low μM IC50 values. Computational ADMET profiling and docking studies further substantiated their potential as bioactive substances, with DHFR identified as a promising target for their biological activities (Pham et al., 2022).

Structural and Spectroscopic Studies

Structural and spectroscopic analyses provide insights into the physicochemical characteristics of benzimidazole derivatives. One study focused on two new benzimidazole derivatives, conducting comprehensive structural and spectroscopic investigations. These studies involved various techniques like X-ray diffraction, HRMS, UV–Vis, FT-IR, and NMR spectroscopy. The results highlighted the importance of hydrogen bonding and π-π interactions in stabilizing the crystal structure of these compounds. Theoretical calculations at the DFT level also provided valuable data on ground state geometry, electronic structure, vibrational, and NMR spectra (Saral et al., 2017).